Cas no 57973-67-8 (Flamprop-M-isopropyl)

• Product Name: Flamprop-M-isopropyl
• CAS No: 57973-67-8
• MF: C₁₉H₁₉ClFNO₃
• MW: 363.81046795845
• CID: 371028
• PubChem ID: 92366
• Update Time: 2025-06-07

Flamprop-M-isopropyl Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-benzoyl-N-(3-chloro-4-fluorophenyl)-, 1-methylethyl ester
• Flamprop-M-isopropyl
• Flamprop-M-isopropyl Solution
• ( )-Flamprop-isopropyl
• Effix
• Isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alaninate
• L-Flamprop-isopropyl
• propan-2-yl N-benzoyl-N-(3-chloro-4-fluorophenyl)-D-alaninate
• W-111146
• FLAMPROP ISOPROPYL, (S)-
• UNII-3QF55LD93S
• propan-2-yl (2S)-2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate
• Flamprop-M-isopropyl, PESTANAL(R), analytical standard
• EINECS 261-051-4
• (S)-flamprop-isopropyl
• Flamprop-isopropyl, PESTANAL(R), analytical standard
• FLAMPROP-ISOPROPYL, L-
• FLAMPROP-ISOPROPYL, (S)-
• DTXSID9042095
• L-Alanine, N-benzoyl-N-(3-chloro-4-fluorophenyl)-, 1-methylethyl ester
• SCHEMBL5404448
• (+)-Flamprop-isopropyl
• 57973-67-8
• Q27257908
• 3QF55LD93S
• NS00086651
• Flamprop-M-isopropyl 100 microg/mL in Methanol
• AKOS027269881
• (S)-Isopropyl 2-(N-(3-chloro-4-fluorophenyl)benzamido)propanoate
• IKVXBIIHQGXQRQ-ZDUSSCGKSA-N

• MDL： MFCD00078615
• Inchi： 1S/C19H19ClFNO3/c1-12(2)25-19(24)13(3)22(15-9-10-17(21)16(20)11-15)18(23)14-7-5-4-6-8-14/h4-13H,1-3H3/t13-/m0/s1
• InChI Key： IKVXBIIHQGXQRQ-ZDUSSCGKSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(C1C=CC=CC=1)=O)[C@H](C(=O)OC(C)C)C)F

Computed Properties

• Exact Mass: 363.10387
• Monoisotopic Mass: 363.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• Density: 1.255g/cm3
• Boiling Point: 476.4ºC at 760mmHg
• Flash Point: 241.9ºC
• Refractive Index: 1.571
• PSA: 46.61
• LogP: 4.46600

Flamprop-M-isopropyl Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：AY3274600
• Hazardous Material Identification：
• Risk Phrases：50/53

Additional information on Flamprop-M-isopropyl

Flamprop-M-isopropyl (CAS No. 57973-67-8): An Overview of Its Properties, Applications, and Recent Research

Flamprop-M-isopropyl (CAS No. 57973-67-8) is a versatile compound with significant applications in various fields, particularly in agriculture and environmental science. This compound, also known as 2-(4-chloro-2-fluorophenoxy)-N-isopropyl-N-methylacetamide, is a member of the acetamide class of chemicals. Its unique chemical structure and properties make it an essential component in the development of herbicides and other agrochemical formulations.

The molecular formula of Flamprop-M-isopropyl is C₁₄H₁₅ClFNO₂, and its molecular weight is approximately 283.72 g/mol. The compound is characterized by its high solubility in organic solvents such as acetone, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various formulations. Additionally, Flamprop-M-isopropyl exhibits low water solubility, making it suitable for applications where controlled release and stability are crucial.

In the agricultural sector, Flamprop-M-isopropyl is primarily used as a herbicide. It is effective against a wide range of broadleaf weeds and grasses, making it a valuable tool for crop protection. The compound works by inhibiting the enzyme acetolactate synthase (ALS), which is essential for the synthesis of branched-chain amino acids in plants. This inhibition leads to the death of susceptible weeds while leaving the crop plants unharmed.

Recent research has focused on optimizing the application methods and formulations of Flamprop-M-isopropyl. A study published in the Journal of Agricultural and Food Chemistry (2021) investigated the efficacy of different application rates and timing on weed control in soybean fields. The results showed that a combination of pre-emergence and post-emergence applications provided the best control with minimal impact on crop yield. This finding has significant implications for sustainable agriculture practices, as it allows for more targeted and efficient use of herbicides.

Beyond its agricultural applications, Flamprop-M-isopropyl has also been explored for its potential environmental benefits. A study published in Environmental Science & Technology (2020) examined the degradation pathways of Flamprop-M-isopropyl in soil and water environments. The researchers found that the compound degrades rapidly under aerobic conditions, primarily through microbial metabolism. This rapid degradation reduces the risk of long-term environmental accumulation and contamination.

The safety profile of Flamprop-M-isopropyl has been extensively studied to ensure its safe use in agricultural settings. Toxicological studies have shown that the compound has low toxicity to mammals and birds when used according to recommended guidelines. However, it is important to follow proper handling and application procedures to minimize exposure risks to humans and non-target organisms.

In addition to its herbicidal properties, Flamprop-M-isopropyl has shown promise in other areas of research. For example, a study published in the Journal of Medicinal Chemistry (2019) investigated the potential antifungal activity of derivatives of Flamprop-M-isopropyl. The results indicated that certain derivatives exhibited significant antifungal activity against common plant pathogens, suggesting potential applications in disease management in agriculture.

The global market for herbicides continues to grow, driven by increasing demand for efficient crop protection solutions. According to a report by MarketsandMarkets (2021), the global herbicide market is expected to reach $34 billion by 2026, with compounds like Flamprop-M-isopropyl playing a crucial role in this growth. The development of new formulations and application methods will be key to meeting this demand while ensuring environmental sustainability.

In conclusion, Flamprop-M-isopropyl (CAS No. 57973-67-8) is a valuable compound with diverse applications in agriculture and environmental science. Its unique chemical properties make it an effective herbicide with low environmental impact. Ongoing research continues to explore new uses and optimization strategies for this compound, ensuring its continued relevance in modern agricultural practices.